Cas no 1119372-92-7 (Benzaldehyde, 3-nitro-, O-[[2-(3-chlorophenyl)-4-oxazolyl]methyl]oxime)

• Product Name: Benzaldehyde, 3-nitro-, O-[[2-(3-chlorophenyl)-4-oxazolyl]methyl]oxime
• CAS No: 1119372-92-7
• MF: C₁₇H₁₂ClN₃O₄
• MW: 357.747882843018
• CID: 5156937
• Update Time: 2025-06-13

Benzaldehyde, 3-nitro-, O-[[2-(3-chlorophenyl)-4-oxazolyl]methyl]oxime Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-nitro-, O-[[2-(3-chlorophenyl)-4-oxazolyl]methyl]oxime
• 3-Nitrobenzaldehyde O-((2-(3-chlorophenyl)oxazol-4-yl)methyl) oxime

• Inchi： 1S/C17H12ClN3O4/c18-14-5-2-4-13(8-14)17-20-15(10-24-17)11-25-19-9-12-3-1-6-16(7-12)21(22)23/h1-10H,11H2
• InChI Key： YTWNRUOKTBOCNZ-UHFFFAOYSA-N
• SMILES： C(=NOCC1=COC(C2=CC=CC(Cl)=C2)=N1)C1=CC=CC([N+]([O-])=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on Benzaldehyde, 3-nitro-, O-[[2-(3-chlorophenyl)-4-oxazolyl]methyl]oxime

Professional Introduction to Benzaldehyde, 3-nitro-, O-[[2-(3-chlorophenyl)-4-oxazolyl]methyl]oxime (CAS No. 1119372-92-7)

Benzaldehyde, 3-nitro-, O-[[2-(3-chlorophenyl)-4-oxazolyl]methyl]oxime, identified by its CAS number 1119372-92-7, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, with its intricate molecular structure, exhibits unique chemical properties that make it a valuable candidate for various applications in medicinal chemistry and synthetic organic chemistry.

The molecular formula of Benzaldehyde, 3-nitro-, O-[[2-(3-chlorophenyl)-4-oxazolyl]methyl]oxime is C₁₈H₁₃ClN₂O₄, reflecting its complex composition. The presence of multiple functional groups, including a nitro group and an oxime moiety, contributes to its reactivity and potential utility in the synthesis of more complex molecules. The nitro group, in particular, is known for its ability to participate in various chemical transformations, making it a versatile tool in organic synthesis.

In recent years, there has been a growing interest in the development of novel compounds with potential therapeutic applications. Benzaldehyde, 3-nitro-, O-[[2-(3-chlorophenyl)-4-oxazolyl]methyl]oxime has been explored as a precursor in the synthesis of biologically active molecules. Its structural features suggest that it could be incorporated into drug candidates targeting various diseases. For instance, the oxime group is often found in compounds that interact with biological targets such as enzymes and receptors, making it a promising moiety for medicinal chemistry.

One of the most compelling aspects of Benzaldehyde, 3-nitro-, O-[[2-(3-chlorophenyl)-4-oxazolyl]methyl]oxime is its potential role in the development of new pharmaceuticals. Researchers have been investigating its derivatives as potential inhibitors of enzymes involved in inflammatory pathways. The nitro group can be further functionalized to introduce additional reactivity, allowing for the creation of molecules with tailored properties. This flexibility makes it an attractive scaffold for drug discovery efforts.

The synthesis of Benzaldehyde, 3-nitro-, O-[[2-(3-chlorophenyl)-4-oxazolyl]methyl]oxime involves multi-step organic reactions that highlight the expertise required in synthetic chemistry. The process typically begins with the nitration of benzaldehyde derivatives, followed by functional group transformations to introduce the oxime and chlorophenyl groups. Each step must be carefully optimized to ensure high yield and purity, which are critical for pharmaceutical applications.

In academic research, Benzaldehyde, 3-nitro-, O-[[2-(3-chlorophenyl)-4-oxazolyl]methyl]oxime has been used as a model compound to study reaction mechanisms and develop new synthetic methodologies. Its complex structure provides a challenging but rewarding system for chemists to explore. By understanding how this compound behaves under various conditions, researchers can gain insights that may be applicable to other molecules with similar structural features.

The pharmaceutical industry has also shown interest in this compound due to its potential therapeutic benefits. While no clinical trials have been conducted as of yet, preclinical studies suggest that derivatives of Benzaldehyde, 3-nitro-, O-[[2-(3-chlorophenyl)-4-oxazolyl]methyl]oxime could have anti-inflammatory and anti-cancer properties. These findings have spurred further research into developing more potent and selective drug candidates based on this scaffold.

The chemical properties of Benzaldehyde, 3-nitro-, O-[[2-(3-chlorophenyl)-4-oxazolyl]methyl]oxime make it a versatile intermediate in organic synthesis. Its ability to undergo various transformations allows chemists to modify its structure in numerous ways, opening up possibilities for creating a wide range of derivatives with different biological activities. This adaptability is crucial for drug discovery efforts aimed at developing new treatments for complex diseases.

In conclusion, Benzaldehyde, 3-nitro-, O-[[2-(3-chlorophenyl)-4-oxazolyl]methyl]oxime (CAS No. 1119372-92-7) is a compound with significant potential in both academic research and pharmaceutical development. Its unique structure and reactivity make it a valuable tool for synthetic chemists and a promising candidate for future drug candidates. As research continues to uncover new applications for this molecule, its importance in the field of chemical biology is likely to grow.